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Introduction
Benzophenones are a class of organic compounds used as photoinitiators in UV-cured inks

and coatings for food packaging materials.[1][2] Concerns have been raised regarding the

migration of these compounds from packaging into foodstuffs, particularly those with high-fat

content or that undergo heating.[1][3] Cereal-based foods are a significant dietary staple and

are often packaged in materials that may contain benzophenones, leading to potential

consumer exposure.[4] Regulatory bodies, such as the European Food Safety Authority

(EFSA), have established limits for the migration of certain benzophenones into food to ensure

consumer safety.[5][6]

Accurate and reliable quantification of benzophenones in complex food matrices like cereals is

crucial for monitoring compliance and assessing dietary exposure. The use of isotope-labeled

internal standards, particularly deuterated standards, is an essential technique in mass

spectrometry-based analytical methods to achieve high accuracy and precision.[7][8]

Deuterated internal standards are chemically identical to the target analytes, differing only in
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the substitution of hydrogen atoms with deuterium.[8] This subtle mass difference allows them

to be distinguished by a mass spectrometer while ensuring they exhibit nearly identical

behavior during sample preparation and chromatographic separation.[9] The co-elution of the

deuterated standard with the native analyte effectively compensates for variations in extraction

efficiency, matrix effects (ion suppression or enhancement), and instrument response, leading

to more robust and reliable quantification.[7][10]

This application note provides a detailed protocol for the quantification of various

benzophenone derivatives in cereal-based foods using deuterated internal standards coupled

with ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-

MS/MS). The methodology is designed to be robust, sensitive, and accurate, addressing the

challenges associated with complex food matrices.

Materials and Reagents
Chemicals and Solvents

Acetonitrile (ACN), LC-MS grade

Methanol (MeOH), LC-MS grade

Water, LC-MS grade

Formic acid, LC-MS grade

Acetic acid, analytical grade

Anhydrous magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)

Standards
Native Benzophenone Standards: Benzophenone (BP), 2-hydroxybenzophenone (2-OHBP),

4-hydroxybenzophenone (4-OHBP), 4-methylbenzophenone (4-MBP), benzophenone-1 (BP-

1), benzophenone-2 (BP-2), benzophenone-3 (BP-3), benzophenone-8 (BP-8), methyl-2-

benzoylbenzoate (M2BB), and 4-phenylbenzophenone (PBZ). All standards should be of

high purity (≥98%).
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Deuterated Internal Standards (IS): Benzophenone-d₅ (BP-d₅), 2,4-dihydroxybenzophenone-

¹³C₆ (¹³C₆-diOHBP), 4-hydroxybenzophenone-d₄ (4-OHBP-d₄), 4-methylbenzophenone-d₃ (4-

MBP-d₃), benzophenone-1-d₅ (BP-1-d₅), benzophenone-3-d₅ (BP-3-d₅), and benzophenone-

8-d₃ (BP-8-d₃).[11][12] Isotopic purity should be ≥98%.[8]

Equipment
Homogenizer (e.g., blade grinder or ball mill)

Analytical balance

Vortex mixer

Centrifuge capable of 6000 x g

Nitrogen evaporator

UHPLC system coupled to a triple quadrupole mass spectrometer (MS/MS)

Polypropylene (PP) centrifuge tubes (15 mL and 50 mL)

Syringe filters (0.22 µm)

Experimental Protocols
Standard Solution Preparation

Stock Solutions (1000 mg/L): Prepare individual stock solutions of each native

benzophenone and deuterated internal standard in acetonitrile.[11] Store at -20°C.

Working Standard Solutions (10 mg/L): Prepare intermediate working solutions by diluting

the stock solutions with methanol.[11]

Calibration Curve Solutions: Prepare a series of calibration standards by spiking the

appropriate amounts of the native benzophenone working solutions into a blank matrix

extract. A typical calibration range is 0.4–20 ng/g.[11] Each calibration level should contain a

constant concentration of the deuterated internal standard mixture.
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Internal Standard Spiking Solution: Prepare a mixed solution of all deuterated internal

standards in methanol at a concentration suitable for spiking into samples (e.g., 20 µg/L).[13]

Sample Preparation: Modified QuEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe)
The QuEChERS method is a widely adopted sample preparation technique that offers high

recovery and effective cleanup for a broad range of analytes in food matrices.[5][11]

Homogenization: Homogenize the cereal sample to a fine powder to ensure a representative

sample and increase the surface area for extraction.[5]

Extraction:

Weigh 5 g of the homogenized cereal sample into a 50 mL polypropylene tube.[11]

Add 100 µL of the deuterated internal standard spiking solution (e.g., at 40 µg/L).[11]

Add 10 mL of deionized water and 10 mL of acetonitrile containing 1% acetic acid.[11]

Vortex vigorously for 1 minute.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.[11]

Immediately vortex for another 1 minute to prevent the formation of salt agglomerates.

Centrifugation: Centrifuge the tube at 6000 x g for 5 minutes.[11]

Supernatant Transfer: Carefully transfer the upper acetonitrile layer to a clean tube.

Evaporation and Reconstitution: Evaporate the extract to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase

composition.

Filtration: Filter the reconstituted extract through a 0.22 µm syringe filter into an autosampler

vial for UHPLC-MS/MS analysis.

Instrumental Analysis: UHPLC-MS/MS
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Chromatographic Conditions:

Column: A C18 reversed-phase column is commonly used (e.g., 50 mm x 2.1 mm, 1.7

µm).

Mobile Phase: A gradient elution using water with 0.1% formic acid (A) and methanol or

acetonitrile with 0.1% formic acid (B) is typical.[14]

Flow Rate: 0.3 mL/min.[14]

Injection Volume: 10 µL.[14]

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes may

be necessary to cover a wide range of benzophenone derivatives.

Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity. At least two MRM transitions (a quantifier and a qualifier) should be monitored

for each analyte and its corresponding deuterated internal standard.[14]

Source Parameters: Optimize nebulizing gas, heating gas, and drying gas flow rates, as

well as the interface temperature and voltage to achieve maximum sensitivity.[14]

Method Validation
The analytical method must be validated according to established guidelines to ensure its

reliability.[12][15]

Linearity: Assess the linearity of the calibration curves by plotting the peak area ratio of the

analyte to its deuterated internal standard against the analyte concentration. A coefficient of

determination (R²) > 0.99 is desirable.[5][11]

Matrix Effect: Evaluate the matrix effect by comparing the slope of the matrix-matched

calibration curve to that of a solvent-based calibration curve. The use of deuterated internal

standards is crucial to compensate for matrix-induced signal suppression or enhancement.

[10][11]
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Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ

based on the signal-to-noise ratio (S/N), typically S/N = 3 for LOD and S/N = 10 for LOQ.[11]

[13]

Accuracy and Precision: Evaluate accuracy (as percent recovery) and precision (as relative

standard deviation, RSD) by analyzing spiked blank cereal samples at multiple concentration

levels on the same day (intraday) and on different days (interday).[11][15]

Data Presentation
Table 1: Optimized MRM Transitions for Benzophenones
and Deuterated Standards

Compound Precursor Ion (m/z)
Product Ion (m/z)
(Quantifier)

Product Ion (m/z)
(Qualifier)

Benzophenone (BP) 183.1 105.1 77.1

BP-d₅ 188.1 110.1 82.1

4-

Hydroxybenzophenon

e

199.1 121.1 93.1

4-OHBP-d₄ 203.1 125.1 97.1

4-

Methylbenzophenone
197.1 119.1 91.1

4-MBP-d₃ 200.1 122.1 91.1

Additional compounds

as needed

Table 2: Method Validation Summary
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Parameter Result Acceptance Criteria

Linearity (R²) > 0.997 > 0.99

LOD (ng/g) 0.001 - 0.289 -

LOQ (ng/g) 0.003 - 0.867 -

Recovery (%) 79 - 121 70 - 120%

Intraday Precision (RSD%) 1.4 - 20.8 < 20%

Interday Precision (RSD%) 3.2 - 23.9 < 20%

Data presented are

representative and may vary

based on the specific analytes

and matrix.[11]

Visualization
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Sample Preparation

Instrumental Analysis

Data Processing

1. Homogenize Cereal Sample

2. Weigh 5g of Sample

3. Spike with Deuterated IS

4. Add H₂O & ACN, Vortex

5. Add MgSO₄ & NaCl, Vortex

6. Centrifuge (6000xg)

7. Evaporate Supernatant

8. Reconstitute in Mobile Phase

UHPLC Separation (C18 Column)

MS/MS Detection (MRM)

Quantification using IS Calibration

Result Reporting (ng/g)

Click to download full resolution via product page

Caption: Overall workflow for the quantification of benzophenones in cereals.
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Discussion
Causality Behind Experimental Choices

Choice of Deuterated Standards: The structural and chemical similarity of deuterated

standards to their native counterparts ensures they behave almost identically throughout the

analytical process.[7][9] This is critical for correcting the significant matrix effects often

observed in complex food samples like cereals, where other compounds can interfere with

the ionization of the target analytes.[10][11] Their use compensates for analyte loss during

the multi-step sample preparation, leading to higher accuracy and precision.[8]

Sample Preparation Method: The QuEChERS approach was selected for its efficiency in

terms of time, solvent consumption, and effectiveness in removing a significant portion of

matrix interferences such as fats and pigments.[5][11] The addition of MgSO₄ facilitates the

removal of water, while NaCl helps in the partitioning of acetonitrile from the aqueous layer.

[11]

Instrumental Technique: UHPLC-MS/MS is the gold standard for trace-level quantification of

contaminants in food. UHPLC provides rapid and high-resolution separation, while tandem

mass spectrometry offers unparalleled selectivity and sensitivity through MRM, minimizing

the potential for false positives.[11][16]

Self-Validating System
The protocol incorporates several self-validating checks. The use of a deuterated internal

standard for each analyte (where commercially available) provides a continuous internal check

for each sample. Any significant deviation in the recovery of the internal standard can indicate a

problem with the sample preparation for that specific sample. Furthermore, the analysis of

quality control (QC) samples at different concentrations alongside the unknown samples

ensures that the instrument's performance and the method's accuracy are maintained

throughout the analytical run. The monitoring of two MRM transitions for each compound, with

the requirement that their ion ratio remains constant, provides an additional layer of

confirmation for the identity of the detected analytes.

Conclusion
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This application note details a robust and validated method for the quantification of

benzophenones in cereal-based foods. The strategic use of deuterated internal standards in

conjunction with a modified QuEChERS sample preparation and UHPLC-MS/MS analysis

provides the necessary accuracy, precision, and sensitivity to meet regulatory requirements

and ensure food safety. This methodology is well-suited for routine monitoring in food safety

laboratories and for research purposes aimed at assessing dietary exposure to these potential

contaminants.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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